Cas no 630389-89-8 (Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-)
630389-89-8 structure
Product Name:Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
CAS No:630389-89-8
MF:C15H13F3O
MW:266.258334875107
CID:427441
PubChem ID:10333122
Update Time:2025-04-19
Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
- 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]benzene
- DTXSID90438297
- 1,3-dimethyl-5-(4-(trifluoromethyl)phenoxy)benzene
- 630389-89-8
- SCHEMBL5357476
- PEACOMDHEUKJND-UHFFFAOYSA-N
-
- Inchi: 1S/C15H13F3O/c1-10-7-11(2)9-14(8-10)19-13-5-3-12(4-6-13)15(16,17)18/h3-9H,1-2H3
- InChI Key: PEACOMDHEUKJND-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC1C=C(C)C=C(C)C=1)(F)F
Computed Properties
- Exact Mass: 266.09189
- Monoisotopic Mass: 266.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
630389-89-8 (Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-) Related Products
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